![molecular formula C14H33NO4Si B3332088 [11-(Aminooxy)undecyl]trimethoxysilane CAS No. 870482-12-5](/img/structure/B3332088.png)
[11-(Aminooxy)undecyl]trimethoxysilane
Overview
Description
Synthesis Analysis
The synthesis of AUDA can be achieved by reacting 11-bromoundecanol with hydroxylamine hydrochloride to form 11-(aminooxy)undecanol. This compound can then be reacted with trimethoxysilane in the presence of a catalyst, such as a Lewis acid or organotitanium compound, to form AUDA.Molecular Structure Analysis
The molecular formula of AUDA is C14H33NO4Si . The InChI Key is SDAAYIFGIWPAIZ-UHFFFAOYSA-N . The SMILES representation is COSi(OC)OC .Chemical Reactions Analysis
AUDA is a versatile chemical compound used in scientific research. It acts as a coupling agent, enhancing adhesion between organic and inorganic materials, making it valuable in surface modification and nanotechnology applications.Physical And Chemical Properties Analysis
AUDA is a colorless liquid with a molecular weight of 307.506 g/mol . It has a boiling point of 125°C to 130°C (0.08mmHg) . AUDA is soluble in organic solvents, such as ethanol, methanol, and acetone. It is relatively stable under normal laboratory conditions, but it can decompose when exposed to heat, moisture, or acidic conditions.Scientific Research Applications
Nanomaterials and Hybrid Silicas
- Nanostructured Materials : Amino-undecyl-triethoxysilane has been used in the preparation of lamellar hybrid materials for nanostructures. Chemical modifications with glycolamic acid groups introduce amic acid ligands, enhancing adsorption capacities for elements like rare earths (Besnard et al., 2018).
- Self-Assembly in Micelles : The self-assembly behavior of amino-undecyl-triethoxysilane in water forms micelles, influencing nanostructure development in highly functionalized silica. Adjusting the size of curvature agents allows for tuning these structures (Besnard et al., 2016).
Surface Functionalization and Monolayers
- Silane-based Monolayers : 11-amino-undecylsiloxane has been utilized to create monolayers on silicon wafers, with applications in environmental sensing. Such substrates are linked with humic acids for trace element detection (Barbot et al., 2007).
- Stabilizing Self-Assembled Monolayers : Investigations into stabilizing self-assembled monolayers (SAMs) of amino-undecilenyltriethoxysilane for biomedical devices and sensors have been conducted. The findings are crucial for biosensor development (Seitz et al., 2011).
Other Applications
- Anodes in Cu-Cl Thermochemical Cycle : A study explored the use of 3-aminopropyl trimethoxysilane in creating ceramic carbon electrode-based anodes for the Cu-Cl thermochemical cycle. These electrodes demonstrated superior performance compared to bare carbon electrodes (Ranganathan & Easton, 2010).
Mechanism of Action
Target of Action
The compound’s nucleophilic character suggests it may interact with electrophilic sites in biological systems .
Mode of Action
The hydroxylamine or aminooxy function of 11-(O-Hydroxylamine)undecyltrimethoxysilane exhibits a more nucleophilic character (nucleophilicity ONH2 > nucleophilicity NH2) due to the presence of oxygen in the alpha position . This property allows it to react more quickly with carbonyl functions, leading to very good yields .
Biochemical Pathways
Given its reactivity with carbonyl functions, it may influence pathways involving carbonyl-containing compounds .
Pharmacokinetics
Its molecular properties, such as its molecular weight of 3075 g/mol and boiling point of 125-130℃/0.08mm , may influence its bioavailability.
Result of Action
Its reactivity with carbonyl functions suggests it may form stable products with carbonyl-containing compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 11-(O-Hydroxylamine)undecyltrimethoxysilane. For instance, its sensitivity to moisture suggests that it may be less stable and effective in humid conditions. Therefore, it is recommended to store this compound under nitrogen at ambient temperatures .
Safety and Hazards
properties
IUPAC Name |
O-(11-trimethoxysilylundecyl)hydroxylamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H33NO4Si/c1-16-20(17-2,18-3)14-12-10-8-6-4-5-7-9-11-13-19-15/h4-15H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDAAYIFGIWPAIZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CO[Si](CCCCCCCCCCCON)(OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H33NO4Si | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.50 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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